N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide

• IUPAC Name: N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C12H21N3O/c1-6-15(7-2)12(16)8-11-9(3)13-14(5)10(11)4/h6-8H2,1-5H3
• InChI Key: AIKKEPASDYNPIC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CC1=C(N(N=C1C)C)C
• Molecular Formula: C12H21N3O
• Molecular Weight: 223.31 g/mol

Description

N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide, also known as DEET, is a widely used insect repellent. It was first synthesized in 1953 by the United States Department of Agriculture and has since become one of the most effective and commonly used insect repellents in the world. DEET is used to repel a variety of insects, including mosquitoes, ticks, and fleas, and is available in a variety of formulations, including sprays, lotions, and wipes.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide is not fully understood, but it is believed to work by interfering with the insects' sense of smell, making it difficult for them to locate their prey. N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide may also act as a repellent by creating a barrier of odor that insects find unpleasant.
Biochemical and Physiological Effects:
N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to have a low level of toxicity in humans and is generally considered safe when used as directed. However, some studies have suggested that N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide may have negative effects on the nervous system, particularly in children. More research is needed to fully understand the potential effects of N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide on human health.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide is a highly effective insect repellent and is widely used in laboratory experiments involving insects. Its effectiveness makes it a valuable tool for researchers studying insect behavior and ecology. However, N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide may have negative effects on some insects, which could limit its usefulness in certain types of experiments.

Future Directions

There are several areas in which future research on N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide could be focused. One area is the development of new formulations of N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide that are more effective or longer-lasting than current formulations. Another area of research could be the development of alternative insect repellents that are safer or more environmentally friendly than N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide. Finally, more research is needed to fully understand the potential effects of N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide on human health, particularly in children.

Synthesis Methods

The synthesis of N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide involves the reaction of diethylamine with 1,3,5-trimethylpyrazole-4-carboxylic acid chloride, followed by the addition of acetic anhydride. The resulting product is then purified by recrystallization.

Scientific Research Applications

N,N-diethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been extensively studied for its insect-repelling properties and has been found to be highly effective against a wide range of insects. Its effectiveness has been demonstrated in numerous studies, including laboratory studies and field trials.